
An In-depth Technical Guide to Nitrogen Dioxide
(NO₂) for Scientific Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B3149021 Get Quote

Introduction

Nitrogen dioxide, a chemical compound with the formula NO₂, is a paramagnetic, bent

molecule with C₂v point group symmetry.[1] It is a notable nitrogen oxide and serves as a

critical intermediate in the industrial synthesis of nitric acid, with millions of tons produced

annually, primarily for fertilizer production.[1] At temperatures above 21.2 °C (70.2 °F), it exists

as a reddish-brown gas with a pungent, acrid odor.[1][2] Below this temperature, it condenses

into a yellowish-brown liquid.[1][2] As a free radical, its formula is often written as •NO₂.[1] This

guide provides a comprehensive overview of its properties, synthesis protocols, and relevant

chemical pathways for researchers, scientists, and drug development professionals.

Data Presentation: Physicochemical Properties
The following table summarizes the key quantitative properties of Nitrogen Dioxide.
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Property Value Unit

Chemical Formula NO₂ -

Molecular Weight 46.006 g/mol

Appearance
Reddish-brown gas /

Yellowish-brown liquid
-

Density 1.880 g/L (gas)

Melting Point -9.3 °C

Boiling Point 21.15 °C

Vapor Pressure 98.80 kPa (at 20 °C)

N-O Bond Length 119.7 pm

Solubility in Water Hydrolyzes -

Magnetic Susceptibility (χ) +155.0 × 10⁻⁶ cm³/mol

(Data sourced from references[1][2][3][4])

Experimental Protocols
Laboratory Synthesis via Thermal Decomposition of
Lead Nitrate
This protocol describes a common laboratory method for producing Nitrogen Dioxide gas

through the thermal decomposition of a heavy metal nitrate.

Objective: To generate NO₂ gas for experimental use.

Materials:

Lead(II) nitrate (Pb(NO₃)₂)

Hard glass test tube

Bunsen burner
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Gas collection apparatus (e.g., gas syringe or downward delivery setup)

Fume hood

Methodology:

Place a small quantity (e.g., 2-3 grams) of dry lead(II) nitrate powder into the hard glass test

tube.

Securely clamp the test tube at an angle within a fume hood.

Assemble the gas collection apparatus. Due to its density, NO₂ can be collected by

downward delivery (upward displacement of air).

Gently heat the test tube containing the lead(II) nitrate using a Bunsen burner.

As the lead(II) nitrate is heated, it will decompose, producing a reddish-brown gas (NO₂) and

a solid residue (lead(II) oxide). The reaction is as follows: 2 Pb(NO₃)₂(s) → 2 PbO(s) + 4

NO₂(g) + O₂(g)[1]

Collect the evolved reddish-brown gas. The presence of oxygen as a byproduct should be

noted for subsequent experimental design.

Once collection is complete, remove the heat and allow the apparatus to cool down

completely before disassembly inside the fume hood.

Safety Precaution: Nitrogen dioxide is highly toxic if inhaled.[1][2] This procedure must be

performed in a well-ventilated fume hood with appropriate personal protective equipment

(PPE), including gloves and safety goggles.

Industrial Synthesis: The Ostwald Process
The Ostwald process is the primary industrial method for producing nitric acid, with nitrogen

dioxide as a key intermediate.[1][5]

Objective: To produce NO₂ as an intermediate for nitric acid synthesis.

Methodology: The process involves three main stages:
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Catalytic Oxidation of Ammonia: A mixture of ammonia (NH₃) and air (providing O₂) is

passed over a platinum-rhodium catalyst gauze heated to approximately 900 °C.[5][6] This

highly exothermic reaction produces nitric oxide (NO) and water. 4 NH₃(g) + 5 O₂(g) → 4

NO(g) + 6 H₂O(g) (ΔH = −905.2 kJ/mol)[5]

Oxidation of Nitric Oxide: The hot nitric oxide gas is cooled to about 150 °C and then further

oxidized with additional oxygen to form nitrogen dioxide (NO₂).[7] This reaction proceeds

without a catalyst. 2 NO(g) + O₂(g) → 2 NO₂(g) (ΔH = -114.2 kJ/mol)[5]

Dimerization and Absorption (for Nitric Acid production): The nitrogen dioxide gas is then

typically cooled and passed into an absorption tower. As it cools, it exists in equilibrium with

its dimer, dinitrogen tetroxide (N₂O₄).[1] This mixture is then reacted with water to produce

nitric acid. 2 NO₂(g) ⇌ N₂O₄(g) 3 NO₂(g) + H₂O(l) → 2 HNO₃(aq) + NO(g)[6]

Mandatory Visualization: Pathways and Workflows
Industrial Production Workflow: The Ostwald Process
The following diagram illustrates the sequential chemical transformations in the industrial

synthesis of Nitrogen Dioxide as an intermediate in the Ostwald process.
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Caption: Workflow diagram of the Ostwald process for NO₂ and HNO₃ synthesis.

NO₂ Formation and Role in Oxidative Stress
In biological systems, particularly during inhaled nitric oxide (NO) therapy, NO can react with

oxygen to form the more toxic nitrogen dioxide.[8] This pathway is a significant concern in drug
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development and clinical applications involving NO. NO₂ can then induce oxidative stress by

depleting protective antioxidants.
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Caption: Logical pathway of NO₂ formation from NO and its role in oxidative stress.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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